![molecular formula C20H18ClN3O3S4 B2672080 1-((5-chlorothiophen-2-yl)sulfonyl)-N-(4H-thiochromeno[4,3-d]thiazol-2-yl)piperidine-4-carboxamide CAS No. 922699-75-0](/img/structure/B2672080.png)
1-((5-chlorothiophen-2-yl)sulfonyl)-N-(4H-thiochromeno[4,3-d]thiazol-2-yl)piperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-((5-chlorothiophen-2-yl)sulfonyl)-N-(4H-thiochromeno[4,3-d]thiazol-2-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C20H18ClN3O3S4 and its molecular weight is 512.07. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Potential
- Synthesis and Anticancer Evaluation : Propanamide derivatives bearing a 4-piperidinyl-1,3,4-oxadiazole, related to the compound , have been synthesized and evaluated as promising anticancer agents. Some of these compounds showed significant anticancer activity, suggesting potential therapeutic usefulness in cancer treatment (Rehman et al., 2018).
- Anti-breast Cancer Activity : Novel 1,2-dihydropyridine, thiophene, and thiazole derivatives, containing a biologically active sulfone moiety, demonstrated in vitro anticancer activity against the human breast cancer cell line MCF7. Some compounds showed better activity than Doxorubicin, a reference drug (Al-Said et al., 2011).
Alzheimer’s Disease Treatment
- Alzheimer’s Disease Drug Candidates : New N-substituted derivatives of 3-[(5-{1-[(4-chlorophenyl)sulfonyl]-3-piperidinyl}-1,3,4-oxadiazol-2-yl)sulfanyl]propanamide were synthesized for evaluation as drug candidates for Alzheimer’s disease. These compounds showed promising enzyme inhibition activity against acetylcholinesterase, which is relevant for Alzheimer’s treatment (Rehman et al., 2018).
Antibacterial Activity
- Synthesis and Antibacterial Potential : Acetamide derivatives bearing azinane and 1,3,4-oxadiazole cores, related to the compound , were synthesized and evaluated for antibacterial potentials. Some compounds showed moderate inhibitory effects against various bacterial strains, with certain compounds being more active against Gram-negative strains (Iqbal et al., 2017).
Antimicrobial Studies
- Synthesis and Antimicrobial Studies : Pyridine derivatives, with structural similarities to the compound , were synthesized and screened for antimicrobial activity. They were found to have considerable antibacterial activity, highlighting the potential for such compounds in antimicrobial treatments (Patel & Agravat, 2009).
Properties
IUPAC Name |
1-(5-chlorothiophen-2-yl)sulfonyl-N-(4H-thiochromeno[4,3-d][1,3]thiazol-2-yl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18ClN3O3S4/c21-16-5-6-17(30-16)31(26,27)24-9-7-12(8-10-24)19(25)23-20-22-18-13-3-1-2-4-14(13)28-11-15(18)29-20/h1-6,12H,7-11H2,(H,22,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBZBCGPLJNQVGU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)NC2=NC3=C(S2)CSC4=CC=CC=C43)S(=O)(=O)C5=CC=C(S5)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18ClN3O3S4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
512.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.